Cas no 1214351-39-9 (2-Fluoro-4,5-di(pyridin-3-yl)pyridine)

• Product Name: 2-Fluoro-4,5-di(pyridin-3-yl)pyridine
• CAS No: 1214351-39-9
• MF: C₁₅H₁₀FN₃
• MW: 251.258406162262
• CID: 4799355
• Update Time: 2025-10-30

2-Fluoro-4,5-di(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4,5-di(pyridin-3-yl)pyridine
• 2-Fluoro-4,5-di(pyridin-3-yl)pyridine

• Inchi： 1S/C15H10FN3/c16-15-7-13(11-3-1-5-17-8-11)14(10-19-15)12-4-2-6-18-9-12/h1-10H
• InChI Key： UIUKBUGZNVEOJA-UHFFFAOYSA-N
• SMILES： FC1=CC(C2C=NC=CC=2)=C(C=N1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7

Additional information on 2-Fluoro-4,5-di(pyridin-3-yl)pyridine

Professional Introduction to 2-Fluoro-4,5-di(pyridin-3-yl)pyridine (CAS No. 1214351-39-9)

2-Fluoro-4,5-di(pyridin-3-yl)pyridine, identified by its Chemical Abstracts Service number CAS No. 1214351-39-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and roles in drug development. The presence of fluorine and multiple pyridinyl substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural framework of 2-Fluoro-4,5-di(pyridin-3-yl)pyridine consists of a central pyridine ring substituted at the 2-position with a fluorine atom and at the 4- and 5-positions with pyridin-3-yl groups. This specific arrangement of functional groups contributes to its high reactivity and versatility in chemical transformations. The fluorine atom, in particular, is known for its ability to modulate the metabolic stability and binding affinity of drug candidates, making it a crucial element in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of fluorinated pyridines. 2-Fluoro-4,5-di(pyridin-3-yl)pyridine has emerged as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. Its applications span across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The compound's ability to serve as a scaffold for designing highly specific ligands has opened new avenues for drug discovery.

One of the most compelling aspects of 2-Fluoro-4,5-di(pyridin-3-yl)pyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. Researchers have utilized this compound to design potent and selective kinase inhibitors by appending different pharmacophores to its core structure. The introduction of fluorine atoms has been shown to enhance the binding affinity and selectivity of these inhibitors, leading to more effective therapeutic outcomes.

The compound's utility extends beyond kinase inhibition. Recent studies have demonstrated its effectiveness in the development of antiviral agents. The unique electronic properties conferred by the fluorine atom and the pyridinyl groups enable strong interactions with viral proteins, thereby inhibiting viral replication. This has made 2-Fluoro-4,5-di(pyridin-3-yl)pyridine a promising candidate for further exploration in antiviral drug development.

In addition to its applications in therapeutic areas, 2-Fluoro-4,5-di(pyridin-3-yl)pyridine has also been investigated for its potential in materials science. Its ability to form stable complexes with metal ions has led to interest in its use as a ligand in catalytic systems. These catalytic applications could have far-reaching implications in industrial processes and synthetic chemistry.

The synthesis of 2-Fluoro-4,5-di(pyridin-3-yl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. The growing demand for this compound has spurred innovation in synthetic routes, making it more accessible for industrial-scale production.

Efforts are ongoing to optimize the synthetic processes for 2-fluoro-4,5-di(pyridin-3-y1)pyridine to ensure cost-effectiveness and sustainability. Green chemistry principles are being integrated into these processes to minimize waste and reduce environmental impact. Such initiatives align with global trends toward more sustainable pharmaceutical manufacturing practices.

The pharmacological profile of CAS No. 1214351-39-9 continues to be an area of active research. Preclinical studies have provided insights into its mechanism of action and potential side effects. These studies are crucial for understanding how the compound interacts with biological systems and for identifying any potential risks associated with its use.

The development of novel drug candidates often involves iterative testing and refinement based on preclinical data. 2-fluoro-(CAS No.)-(name)-(structure details)-(synthetic pathways)-(pharmacological effects)-(therapeutic applications)-(future prospects)-(sustainable practices)-(regulatory considerations)-(industrial relevance)-(scientific advancements)-(collaborative efforts)-(technological innovations)-(global impact)-(ethical considerations)-(patient outcomes)-(research methodologies)

The future prospects for CAS No.> are promising given its versatility and potential applications across multiple fields. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in both academic research and industrial applications.